Cas no 17969-63-0 (2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid)

2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid is a specialized organic compound featuring a thiazole core substituted with a trifluoromethylphenyl group and an acetic acid moiety. Its unique structure, combining a fluorinated aromatic ring with a heterocyclic thiazole and a carboxylic acid functional group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiazole ring contributes to bioactivity. The acetic acid side chain allows for further derivatization, enabling its use in the development of bioactive molecules. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced physicochemical properties.

2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid structure

17969-63-0 structure

Product Name:2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid

CAS No:17969-63-0

MF:C₁₂H₈F₃NO₂S

MW:287.257632255554

MDL:MFCD08056629

CID:1370188

Update Time:2025-05-21

2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Thiazoleacetic acid, 2-[4-(trifluoromethyl)phenyl]-
- 2-(2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-4-YL)ACETIC ACID
- 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid
- MDL： MFCD08056629
- Inchi： 1S/C12H8F3NO2S/c13-12(14,15)8-3-1-7(2-4-8)11-16-9(6-19-11)5-10(17)18/h1-4,6H,5H2,(H,17,18)
- InChI Key： IOSJMGIPOGWVTB-UHFFFAOYSA-N
- SMILES： S1C=C(CC(=O)O)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

Exact Mass: 287.02284
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4

Experimental Properties

Melting Point: 134-136°
PSA: 50.19

2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid Security Information

HazardClass：IRRITANT

2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	066181-250mg	2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid	17969-63-0	95+%	250mg	￡68.00	2022-03-01
Fluorochem	066181-1g	2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid	17969-63-0	95+%	1g	￡188.00	2022-03-01
Chemenu	CM309181-5g	2-(2-(4-(Trifluoromethyl)phenyl)thiazol-4-yl)acetic acid	17969-63-0	95%	5g	$608	2021-08-18
Chemenu	CM309181-1g	2-(2-(4-(Trifluoromethyl)phenyl)thiazol-4-yl)acetic acid	17969-63-0	95%	1g	$405	2022-12-28
abcr	AB256789-1 g	2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid, 95%; .	17969-63-0	95%	1g	€260.30	2023-04-27
abcr	AB256789-5 g	2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid, 95%; .	17969-63-0	95%	5g	€696.70	2023-04-27
abcr	AB256789-10 g	2-{2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetic acid; 95%	17969-63-0		10g	€709.60	2022-06-11
TRC	T901825-50mg	2-[4-(Trifluoromethyl)phenyl]-4-thiazoleacetic Acid	17969-63-0		50mg	$115.00	2023-05-17
TRC	T901825-100mg	2-[4-(Trifluoromethyl)phenyl]-4-thiazoleacetic Acid	17969-63-0		100mg	$201.00	2023-05-17
TRC	T901825-250mg	2-[4-(Trifluoromethyl)phenyl]-4-thiazoleacetic Acid	17969-63-0		250mg	$414.00	2023-05-17

2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid Related Literature

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Additional information on 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid

Recent Advances in the Study of 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid (CAS: 17969-63-0)

The compound 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid (CAS: 17969-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the trifluoromethyl group in medicinal chemistry, particularly in enhancing the metabolic stability and bioavailability of drug molecules. The presence of this functional group in 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid has been shown to significantly improve its pharmacokinetic properties, making it a promising scaffold for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potent anti-inflammatory activity through selective COX-2 inhibition. The research team employed molecular docking studies to elucidate the binding mechanism, revealing strong interactions with key amino acid residues in the COX-2 active site. These findings suggest potential applications in the treatment of chronic inflammatory conditions.

In the area of oncology research, preliminary in vitro studies have shown that 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated Wnt/β-catenin signaling pathways. The compound's ability to modulate this pathway while showing minimal effects on normal cells makes it an attractive candidate for further investigation as a targeted cancer therapy.

The synthesis and optimization of 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid derivatives have been the focus of several recent patents. A 2024 patent application disclosed improved synthetic routes that significantly increase yield while reducing production costs, potentially facilitating large-scale manufacturing for clinical applications.

Pharmacokinetic studies in animal models have demonstrated favorable absorption and distribution profiles, with the compound showing good oral bioavailability and blood-brain barrier penetration. These properties suggest potential applications in both peripheral and central nervous system disorders.

Despite these promising findings, challenges remain in the development of 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid as a therapeutic agent. Current research efforts are focused on addressing issues related to metabolic stability and potential off-target effects, with several research groups working on structural modifications to optimize the compound's therapeutic index.

The growing body of research on 2-4-(Trifluoromethyl)phenyl-4-thiazoleacetic Acid underscores its potential as a versatile scaffold for drug development across multiple therapeutic areas. Continued investigation into its mechanism of action and structure-activity relationships will be crucial for translating these findings into clinically viable treatments.